Cas no 1361564-18-2 (3'-Fluoro-4'-iodo-2,3,5-trichlorobiphenyl)

• Product Name: 3'-Fluoro-4'-iodo-2,3,5-trichlorobiphenyl
• CAS No: 1361564-18-2
• MF: C₁₂H₅Cl₃FI
• MW: 401.429976224899
• CID: 4995699
• Update Time: 2025-05-20

3'-Fluoro-4'-iodo-2,3,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-4'-iodo-2,3,5-trichlorobiphenyl

• Inchi： 1S/C12H5Cl3FI/c13-7-4-8(12(15)9(14)5-7)6-1-2-11(17)10(16)3-6/h1-5H
• InChI Key： NJOHNOSANVAELK-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1F)C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Additional information on 3'-Fluoro-4'-iodo-2,3,5-trichlorobiphenyl

Comprehensive Overview of 3'-Fluoro-4'-iodo-2,3,5-trichlorobiphenyl (CAS No. 1361564-18-2)

3'-Fluoro-4'-iodo-2,3,5-trichlorobiphenyl (CAS No. 1361564-18-2) is a halogenated biphenyl derivative that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique combination of fluorine, iodine, and chlorine substituents, exhibits intriguing chemical properties that make it a subject of interest for researchers and industrial applications alike. Its molecular structure, which includes a biphenyl backbone, allows for versatile reactivity, enabling its use in advanced synthetic protocols and functional material design.

In recent years, the demand for halogenated aromatic compounds like 3'-Fluoro-4'-iodo-2,3,5-trichlorobiphenyl has surged due to their utility in pharmaceuticals, agrochemicals, and electronic materials. The presence of multiple halogens in its structure enhances its stability and reactivity, making it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Ullmann-type couplings. These reactions are pivotal in the synthesis of complex organic molecules, including drug candidates and optoelectronic materials.

One of the most frequently searched topics related to this compound revolves around its synthetic applications and safety profile. Researchers often inquire about the optimal conditions for handling and storing 3'-Fluoro-4'-iodo-2,3,5-trichlorobiphenyl, as well as its compatibility with other reagents. Given its halogen-rich nature, it is essential to follow stringent laboratory protocols to ensure safe usage. Additionally, its potential role in green chemistry initiatives has sparked discussions, particularly in minimizing waste and improving atom economy in synthetic processes.

The compound's spectroscopic properties are another area of interest. Analytical techniques such as NMR, IR, and mass spectrometry are commonly employed to characterize 3'-Fluoro-4'-iodo-2,3,5-trichlorobiphenyl. These methods provide insights into its structural integrity and purity, which are critical for ensuring reproducibility in research and industrial applications. Furthermore, computational studies, including density functional theory (DFT) calculations, have been used to predict its electronic properties and reactivity patterns.

From an environmental perspective, the biodegradability and ecological impact of halogenated biphenyls are hot topics. While 3'-Fluoro-4'-iodo-2,3,5-trichlorobiphenyl is not classified as a high-risk compound, its persistence in the environment warrants careful consideration. Researchers are actively exploring biodegradation pathways and remediation strategies to mitigate potential risks associated with similar compounds.

In the pharmaceutical industry, 3'-Fluoro-4'-iodo-2,3,5-trichlorobiphenyl has been investigated as a building block for drug discovery. Its ability to act as a pharmacophore or scaffold in medicinal chemistry highlights its versatility. For instance, halogenated biphenyls are often incorporated into molecules targeting central nervous system (CNS) disorders or anti-inflammatory agents, owing to their ability to modulate biological activity.

Another trending discussion revolves around the compound's potential in material science. Its electronic properties make it a candidate for use in organic semiconductors and liquid crystals. The integration of halogenated biphenyls into OLEDs (organic light-emitting diodes) and photovoltaic devices has shown promise, driving further research into optimizing their performance and stability.

For those seeking suppliers or synthesis protocols for 3'-Fluoro-4'-iodo-2,3,5-trichlorobiphenyl, it is advisable to consult specialized chemical databases and reputable manufacturers. The compound's niche application spectrum means that it is typically available in small quantities for research purposes. Pricing and availability may vary depending on market demand and regulatory considerations.

In summary, 3'-Fluoro-4'-iodo-2,3,5-trichlorobiphenyl (CAS No. 1361564-18-2) is a multifaceted compound with broad applicability across scientific disciplines. Its unique structural features and reactivity profile continue to inspire innovation in synthetic chemistry, drug development, and advanced materials. As research progresses, this compound is likely to remain a focal point for scientists exploring the frontiers of halogenated organic chemistry.